4-Amino-2-sulfobenzoic acid
Overview
Description
4-Amino-2-sulfobenzoic acid is a chemical compound with the molecular formula C7H7NO5S . It has a molecular weight of 217.20 . The percent composition is C 38.71%, H 3.25%, N 6.45%, O 36.83%, S 14.76% .
Synthesis Analysis
The synthesis of 4-Amino-2-sulfobenzoic acid can be achieved by treating the potassium salt of 4-nitro-2-sulfobenzoic acid with ammonium sulfide . Another method involves treating 4-methyl-3-nitrobenzenesulfonic acid with sodium hydroxide solution .Molecular Structure Analysis
The molecular structure of 4-Amino-2-sulfobenzoic acid consists of 7 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, 5 oxygen atoms, and 1 sulfur atom .Chemical Reactions Analysis
While specific chemical reactions involving 4-Amino-2-sulfobenzoic acid are not detailed in the search results, amino acids in general can undergo reactions characteristic of carboxylic acids and amines .Physical And Chemical Properties Analysis
4-Amino-2-sulfobenzoic acid is freely soluble in hot water and less soluble in cold water .Scientific Research Applications
Perovskite Solar Cells
4-Amino-2-sulfobenzoic acid, also known as 4-sulfobenzoic acid monopotassium salt (SAMS), has been used in the development of perovskite solar cells (PSCs) . The deep-level traps at grain boundaries (GBs) and halide ion migration are quite challenging for further enhancement of the stability and efficiency of PSCs . SAMS can be firmly anchored at GBs due to the strong coordination interaction between C=O and/or S=O at both ends of bulky anion and undercoordinated Pb2+ and/or halide vacancies, along with the hydrogen bond between –OH and formamidinium . This results in a reduced defect density, an increased carrier lifetime as well as suppressed ion migration, which in turn contributed to enhanced efficiency and stability of PSCs .
Manufacture of Diazoamino Compounds
4-Amino-2-sulfobenzoic acid is used mainly in the manufacture of diazoamino compounds of the R-N=N-NH-R’ type . As mixtures with naphthols, these compounds have acquired importance as printing inks (Rapidogen dyes) .
Safety and Hazards
Mechanism of Action
Target of Action
4-Amino-2-sulfobenzoic acid is a chemical compound that has dielectric properties . It is used mainly in the manufacture of diazoamino compounds
Mode of Action
The compound is soluble in water, organic solvents, and hydrocarbons . It interacts with its targets by forming bonds and altering their properties. For instance, it can be used as a plasticizer or as a component of colorimetric reagents .
Biochemical Pathways
It is known that the compound can be used in polymers to create solutions with good chemical stability .
Pharmacokinetics
Its solubility in water and organic solvents suggests that it may have good bioavailability .
Result of Action
4-Amino-2-sulfobenzoic acid has the ability to absorb ultraviolet rays, making it an excellent absorber for ultraviolet radiation . It can reduce sulfuric acid to sulfur dioxide . These properties suggest that it may have applications in various industries, including the manufacture of diazoamino compounds .
Action Environment
The action of 4-Amino-2-sulfobenzoic acid can be influenced by environmental factors such as temperature and pH. For instance, its solubility may vary depending on the temperature and the nature of the solvent . .
properties
IUPAC Name |
4-amino-2-sulfobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO5S/c8-4-1-2-5(7(9)10)6(3-4)14(11,12)13/h1-3H,8H2,(H,9,10)(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNUYFJLBFZDTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)S(=O)(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00514879 |
Source
|
| Record name | 4-Amino-2-sulfobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00514879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-sulfobenzoic acid | |
CAS RN |
527-76-4 |
Source
|
| Record name | 4-Amino-2-sulfobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=527-76-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-2-sulfobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000527764 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-2-sulfobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00514879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-AMINO-2-SULFOBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0TET501N3W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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